3,4-diethoxy-N-(2-ethyl-6-methylphenyl)benzenesulfonamide

• IUPAC Name: 3,4-diethoxy-N-(2-ethyl-6-methylphenyl)benzenesulfonamide
• InChI: InChI=1S/C19H25NO4S/c1-5-15-10-8-9-14(4)19(15)20-25(21,22)16-11-12-17(23-6-2)18(13-16)24-7-3/h8-13,20H,5-7H2,1-4H3
• InChI Key: DJFNSXOKPDJGJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NS(=O)(=O)C2=CC(=C(C=C2)OCC)OCC)C
• Molecular Formula: C19H25NO4S
• Molecular Weight: 363.5 g/mol

Description

3,4-diethoxy-N-(2-ethyl-6-methylphenyl)benzenesulfonamide, commonly known as DEET, is a chemical compound that has been used as an insect repellent for decades. DEET is an effective and widely used repellent against a variety of insects, including mosquitoes, ticks, and fleas.

Mechanism of Action

DEET works by interfering with the insect's ability to detect and locate its host. It blocks the receptors in the insect's antennae, which are responsible for detecting the host's odor. This makes it difficult for the insect to locate its host, and thus reduces the likelihood of bites.
Biochemical and Physiological Effects:
DEET has been shown to have a low toxicity profile in humans and animals. It is rapidly absorbed into the skin and metabolized into inactive compounds, which are excreted in the urine. DEET has been shown to have no significant effects on the central nervous system, cardiovascular system, or respiratory system.

Advantages and Limitations for Lab Experiments

DEET is a widely used insect repellent in laboratory experiments due to its effectiveness and low toxicity profile. However, it has some limitations, such as its volatility, which can make it difficult to maintain a consistent concentration in the air. DEET can also interfere with some laboratory assays, such as the measurement of enzyme activity.

Future Directions

For research include the development of more effective and safer insect repellents, more specific and targeted insecticides, and further research on the environmental and health impacts of DEET.

Synthesis Methods

DEET is synthesized by reacting 3,4-diethoxybenzenesulfonyl chloride with 2-ethyl-6-methylaniline in the presence of a base. The reaction results in the formation of DEET as a white crystalline solid, which is then purified by recrystallization.

Scientific Research Applications

DEET has been extensively studied for its insect repellent properties. It is widely used in the development of insect repellent formulations, which are used to protect humans and animals from insect bites. DEET is also used in the development of insecticides, which are used to control insect populations in agriculture and public health.